Cas no 26399-87-1 ((1r,4r)-N-methyl-4-phenylcyclohexan-1-amine)

• Product Name: (1r,4r)-N-methyl-4-phenylcyclohexan-1-amine
• CAS No: 26399-87-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD20663687
• CID: 5223928
• PubChem ID: 12353241
• Update Time: 2026-03-07

(1r,4r)-N-methyl-4-phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• trans-N-Methyl-4-phenylcyclohexanamine
• (1r,4r)-N-methyl-4-phenylcyclohexan-1-amine

• MDL： MFCD20663687
• Inchi： 1S/C13H19N/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-6,12-14H,7-10H2,1H3/t12-,13-
• InChI Key： LPEIUXZTEWKLKI-JOCQHMNTSA-N
• SMILES： [C@@H]1(NC)CC[C@@H](C2=CC=CC=C2)CC1

Additional information on (1r,4r)-N-methyl-4-phenylcyclohexan-1-amine

Overview of (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine (CAS No. 26399-87-1)

(1R,4R)-N-methyl-4-phenylcyclohexan-1-amine (CAS No. 26399-87-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as MPH, is a derivative of 4-phenylcyclohexanamine with a methyl group attached to the nitrogen atom. The chiral centers at the 1 and 4 positions confer unique stereochemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine consists of a cyclohexane ring with a phenyl substituent at the 4-position and an N-methylamino group at the 1-position. The presence of these functional groups and the specific stereochemistry contribute to its distinct physical and chemical properties. This compound is typically synthesized through asymmetric catalysis or resolution techniques, ensuring the desired enantiomeric purity.

In recent years, (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of opioid receptor modulators. These modulators have shown promise in managing pain and treating addiction, making them a focus of both academic and industrial research.

A study published in the *Journal of Medicinal Chemistry* highlighted the role of (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine in the development of novel analgesics. The researchers demonstrated that derivatives of this compound exhibit potent analgesic effects with reduced side effects compared to traditional opioids. This finding underscores the importance of exploring chiral compounds like (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine in the quest for safer and more effective pain management solutions.

Beyond its applications in pain management, (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine has also been investigated for its potential as an intermediate in the synthesis of neuroprotective agents. A recent study in *Neuropharmacology* explored the neuroprotective properties of compounds derived from this intermediate. The results indicated that these derivatives can effectively protect neurons from oxidative stress and neurodegeneration, suggesting their potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine has also made it a valuable tool in combinatorial chemistry and high-throughput screening. Researchers can leverage its chiral structure to create libraries of diverse compounds for biological screening. This approach has led to the identification of several lead compounds with promising therapeutic potential across various disease areas.

In addition to its pharmaceutical applications, (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine has found use in materials science and polymer chemistry. Its unique stereochemical properties make it suitable for incorporating into polymers with specific optical or mechanical properties. For instance, a study in *Macromolecules* reported the synthesis of chiral polymers using this compound as a monomer, resulting in materials with enhanced chirality-induced properties such as circular dichroism.

The safety profile of (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine is an important consideration for its practical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when used within appropriate concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety and maintain its integrity.

In conclusion, (1R,4R)-N-methyl-4-phenylcyclohexan-1-amine (CAS No. 26399-87-1) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique stereochemistry and functional groups make it an attractive intermediate for synthesizing biologically active molecules, particularly in the fields of pain management and neuroprotection. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and pharmaceutical science.